2-(4-methyl-1H-imidazol-2-yl)acetic acid hydrochloride
Overview
Description
“2-(4-methyl-1H-imidazol-2-yl)acetic acid hydrochloride” is a chemical compound that is used to prepare pyridyl and imidazoyl functionalized carboproteins and potential metal ion chelators . It is an endogenous ligand for imidazole receptors .
Molecular Structure Analysis
The molecular weight of a related compound, “2-(2-methyl-1H-imidazol-4-yl)acetic acid hydrochloride”, is 176.6 . The InChI code for “2-(1-Methyl-1H-imidazol-4-yl)acetic acid” is 1S/C6H8N2O2/c1-8-3-5(7-4-8)2-6(9)10/h3-4H,2H2,1H3,(H,9,10) .Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-(4-methyl-1H-imidazol-2-yl)acetic acid hydrochloride involves the reaction of 4-methyl-1H-imidazole with chloroacetic acid followed by hydrolysis and acidification to obtain the final product.", "Starting Materials": [ "4-methyl-1H-imidazole", "Chloroacetic acid", "Sodium hydroxide", "Hydrochloric acid", "Water" ], "Reaction": [ "Step 1: Dissolve 4-methyl-1H-imidazole in chloroacetic acid and heat the mixture at 80-90°C for 4-6 hours.", "Step 2: Cool the reaction mixture and add sodium hydroxide solution to adjust the pH to 8-9.", "Step 3: Extract the product with ethyl acetate and wash the organic layer with water.", "Step 4: Combine the organic layers and evaporate the solvent to obtain the crude product.", "Step 5: Dissolve the crude product in water and adjust the pH to 2-3 with hydrochloric acid.", "Step 6: Cool the solution and filter the precipitated product.", "Step 7: Wash the product with water and dry it in a vacuum oven to obtain 2-(4-methyl-1H-imidazol-2-yl)acetic acid hydrochloride." ] } | |
| 2703780-59-8 | |
Molecular Formula |
C6H9ClN2O2 |
Molecular Weight |
176.6 |
Purity |
95 |
Origin of Product |
United States |
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